Cas no 91659-33-5 (6-bromo-2-fluoro-3-hydroxybenzoic acid)

6-Bromo-2-fluoro-3-hydroxybenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C7H4BrFO3. This compound features a bromo substituent at the 6-position, a fluoro group at the 2-position, and a hydroxyl group at the 3-position, contributing to its distinct reactivity profile. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxy) groups enhances its utility in regioselective reactions. High purity grades are available for research applications, ensuring consistent performance in coupling and derivatization processes.

6-bromo-2-fluoro-3-hydroxybenzoic acid structure

91659-33-5 structure

Product Name:6-bromo-2-fluoro-3-hydroxybenzoic acid

CAS No:91659-33-5

MF:C₇H₄BrFO₃

MW:235.007265090942

MDL:MFCD28738982

CID:4315115

PubChem ID:83410412

Update Time:2025-08-05

6-bromo-2-fluoro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 6-bromo-2-fluoro-3-hydroxy-
- 6-Bromo-2-fluoro-3-hydroxybenzoic acid
- MFCD28738982
- AT21281
- 91659-33-5
- CS-0193451
- 6-bromo-2-fluoro-3-hydroxybenzoic acid
- MDL： MFCD28738982
- Inchi： 1S/C7H4BrFO3/c8-3-1-2-4(10)6(9)5(3)7(11)12/h1-2,10H,(H,11,12)
- InChI Key： LJTRQPMMGRNXFF-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=C(Br)C=CC(O)=C1F

Computed Properties

Exact Mass: 233.93278Da
Monoisotopic Mass: 233.93278Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 57.5Å²

6-bromo-2-fluoro-3-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	AT21281-0.25/G	6-BROMO-2-FLUORO-3-HYDROXYBENZOIC ACID	91659-33-5	95%	0.25g	$195	2023-09-19
AstaTech	AT21281-1/G	6-BROMO-2-FLUORO-3-HYDROXYBENZOIC ACID	91659-33-5	95%	1g	$480	2023-09-19
AstaTech	AT21281-5/G	6-BROMO-2-FLUORO-3-HYDROXYBENZOIC ACID	91659-33-5	95%	5g	$1450	2023-09-19
Enamine	EN300-20837136-1.0g	6-bromo-2-fluoro-3-hydroxybenzoic acid	91659-33-5		1.0g	$1462.0	2022-12-05
Enamine	EN300-20837136-2.5g	6-bromo-2-fluoro-3-hydroxybenzoic acid	91659-33-5		2.5g	$3031.0	2023-09-16
Enamine	EN300-20837136-5.0g	6-bromo-2-fluoro-3-hydroxybenzoic acid	91659-33-5		5.0g	$3838.0	2022-12-05
Enamine	EN300-20837136-10.0g	6-bromo-2-fluoro-3-hydroxybenzoic acid	91659-33-5		10.0g	$4827.0	2022-12-05
Alichem	A013023816-250mg	6-Bromo-2-fluoro-3-hydroxybenzoic acid	91659-33-5	97%	250mg	$504.00	2023-08-31
Alichem	A013023816-500mg	6-Bromo-2-fluoro-3-hydroxybenzoic acid	91659-33-5	97%	500mg	$863.90	2023-08-31
Alichem	A013023816-1g	6-Bromo-2-fluoro-3-hydroxybenzoic acid	91659-33-5	97%	1g	$1549.60	2023-08-31

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Additional information on 6-bromo-2-fluoro-3-hydroxybenzoic acid

Comprehensive Guide to 6-Bromo-2-Fluoro-3-Hydroxybenzoic Acid (CAS No. 91659-33-5): Properties, Applications, and Industry Insights

6-Bromo-2-fluoro-3-hydroxybenzoic acid (CAS No. 91659-33-5) is a halogenated benzoic acid derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substituents, serves as a versatile intermediate in organic synthesis. Its unique structural features, including the hydroxy group at the 3-position, make it a valuable building block for designing bioactive molecules. Researchers increasingly focus on this compound due to its potential in developing enzyme inhibitors and antibacterial agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 6-bromo-2-fluoro-3-hydroxybenzoic acid (CAS 91659-33-5) exhibits distinct electronic properties influenced by the electron-withdrawing effects of bromine and fluorine. These attributes enhance its reactivity in cross-coupling reactions, a topic frequently searched in synthetic chemistry forums. Recent studies highlight its utility in palladium-catalyzed reactions, a trending area in green chemistry. The compound’s solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO)—makes it suitable for diverse experimental conditions, addressing common queries about solvent compatibility in lab protocols.

In the pharmaceutical sector, 6-bromo-2-fluoro-3-hydroxybenzoic acid (CAS 91659-33-5) is explored for its role in prodrug development, a hot topic linked to targeted drug delivery. Its carboxylic acid group allows facile derivatization, enabling the creation of esters and amides with improved bioavailability. Industry reports correlate this trend with rising searches for "bioactive benzoic acid derivatives" and "fluorinated drug intermediates," reflecting market interest in fluorine-containing APIs. Additionally, its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) aligns with consumer demand for pain management solutions.

From an environmental perspective, the compound’s stability under ambient conditions meets regulatory standards for sustainable chemical practices—a key concern in modern manufacturing. Analytical techniques like HPLC and NMR are commonly employed for purity assessment, addressing frequent user questions about quality control. As the industry shifts toward green synthesis, researchers emphasize optimizing routes to produce 6-bromo-2-fluoro-3-hydroxybenzoic acid (CAS 91659-33-5) with minimal waste, resonating with ESG (Environmental, Social, and Governance) trends.

Future applications of this compound may expand into material science, particularly in designing organic semiconductors, given its conjugated aromatic system. This prospect ties into searches for "halogenated aromatic compounds in electronics," highlighting interdisciplinary potential. With rigorous safety data and well-documented synthetic protocols, 6-bromo-2-fluoro-3-hydroxybenzoic acid (CAS 91659-33-5) remains a compound of enduring interest across scientific and industrial domains.